Cas no 1478718-44-3 (methyl 5-methyl-2-morpholinothiazole-4-carboxylate)

Methyl 5-methyl-2-morpholinothiazole-4-carboxylate is a heterocyclic compound featuring a thiazole core substituted with a morpholine ring and a methyl ester group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The morpholine moiety enhances solubility and bioavailability, while the ester group offers reactivity for further functionalization. Its well-defined molecular architecture makes it a valuable intermediate in the development of bioactive molecules, including potential kinase inhibitors or antimicrobial agents. The compound's stability under standard conditions ensures reliable handling and storage. Its synthetic utility is further underscored by compatibility with a range of organic transformations, facilitating its use in complex multi-step syntheses.
methyl 5-methyl-2-morpholinothiazole-4-carboxylate structure
1478718-44-3 structure
Product Name:methyl 5-methyl-2-morpholinothiazole-4-carboxylate
CAS No:1478718-44-3
MF:C10H14N2O3S
MW:242.3
CID:2116743
PubChem ID:89872876
Update Time:2025-10-29

methyl 5-methyl-2-morpholinothiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-methyl-2-morpholinothiazole-4-carboxylate
    • SWCDUPGTBWYCQM-UHFFFAOYSA-N
    • CID 89872876
    • 4-Thiazolecarboxylic acid, 5-methyl-2-(4-morpholinyl)-, methyl ester
    • SCHEMBL15348861
    • DA-32287
    • 1478718-44-3
    • methyl 5-methyl-2-(morpholin-4-yl)-1,3-thiazole-4-carboxylate
    • methyl 5-methyl-2-morpholin-4-yl-1,3-thiazole-4-carboxylate
    • MFCD23652764
    • F91888
    • Inchi： 1S/C10H14N2O3S/c1-7-8(9(13)14-2)11-10(16-7)12-3-5-15-6-4-12/h3-6H2,1-2H3
    • InChI Key： SWCDUPGTBWYCQM-UHFFFAOYSA-N
    • SMILES： S1C(C)=C(C(=O)OC)N=C1N1CCOCC1

Computed Properties

  • Exact Mass: 242.07251349g/mol
  • Monoisotopic Mass: 242.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.9
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.277±0.06 g/cm3(Predicted)
  • Boiling Point: 371.1±52.0 °C(Predicted)
  • pka: 3.13±0.50(Predicted)

methyl 5-methyl-2-morpholinothiazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P0251FZ-100mg
Methyl 5-methyl-2-morpholinothiazole-4-carboxylate
 1478718-44-3 95%
100mg
 $32.00 2024-06-20
1PlusChem
1P0251FZ-250mg
Methyl 5-methyl-2-morpholinothiazole-4-carboxylate
 1478718-44-3 95%
250mg
 $62.00 2024-06-20
abcr
AB587725-250mg
Methyl 5-methyl-2-morpholinothiazole-4-carboxylate; .
 1478718-44-3
250mg
 €180.20 2024-07-24
abcr
AB587725-1g
Methyl 5-methyl-2-morpholinothiazole-4-carboxylate; .
 1478718-44-3
1g
 €433.50 2024-07-24

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